Cas no 1316227-50-5 (1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone)

• Product Name: 1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone
• CAS No: 1316227-50-5
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• MDL: MFCD19691631
• CID: 4694351
• Update Time: 2025-08-03

1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone
• 1-{4-[(6-chloropyridazin-3-yl)methyl]azepan-1-yl}ethanone
• 1-[4-(6-Chloro-pyridazin-3-ylmethyl)-azepan-1-yl]-ethanone

• MDL： MFCD19691631
• Inchi： 1S/C13H18ClN3O/c1-10(18)17-7-2-3-11(6-8-17)9-12-4-5-13(14)16-15-12/h4-5,11H,2-3,6-9H2,1H3
• InChI Key： GIBZSPFHAOLOIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2CCN(C(C)=O)CCC2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 46.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone

Comprehensive Overview of 1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone (CAS No. 1316227-50-5)

In the realm of organic chemistry and pharmaceutical research, 1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone (CAS No. 1316227-50-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azepane core and chloropyridazine moiety, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which align with current trends in targeted therapy and small-molecule inhibitors.

The compound's chemical structure features a chloropyridazine group attached to an azepane ring via a methylene bridge, with an acetyl group at the 1-position. This configuration is pivotal for its binding affinity to specific biological targets, making it a candidate for studies in neurological disorders and metabolic diseases. Recent searches on platforms like PubMed and Google Scholar highlight growing interest in heterocyclic compounds and their therapeutic potential, positioning this molecule as a subject of cutting-edge research.

From a synthetic perspective, CAS No. 1316227-50-5 is often synthesized through multi-step organic reactions, including alkylation and acylation processes. Its solubility in polar solvents like DMSO and methanol facilitates its use in in vitro assays, a topic frequently queried by lab technicians and chemists. The compound's stability under ambient conditions also makes it suitable for long-term storage, addressing common concerns in chemical inventory management.

In the context of drug development, 1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone is often compared to other azepane derivatives due to its pharmacokinetic profile. Questions about its metabolic pathways and toxicity are prevalent in online forums, reflecting the demand for safer and more efficient bioactive molecules. Its modular design allows for derivatization, a feature highly valued in combinatorial chemistry.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. Its chloropyridazine component is known for its role in pesticide formulations, a hot topic amid rising global interest in sustainable agriculture. Additionally, its aromatic heterocycles are being investigated for use in organic electronics, aligning with trends in green technology.

In summary, 1-(4-((6-Chloropyridazin-3-yl)methyl)azepan-1-yl)ethanone (CAS No. 1316227-50-5) represents a versatile compound with broad relevance in modern science. Its structural uniqueness, synthetic accessibility, and diverse applications make it a focal point for ongoing research, addressing both academic and industrial inquiries. As the scientific community continues to explore its potential, this molecule is poised to remain a key player in innovative chemical solutions.